![molecular formula C19H20N4O3S B4129124 N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea](/img/structure/B4129124.png)
N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea
Overview
Description
N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea is a chemical compound that has been studied extensively in scientific research. It is a thiourea derivative that has been synthesized through various methods and has shown potential in various applications.
Mechanism of Action
The mechanism of action of N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea is not fully understood. However, it has been suggested that it may work by inhibiting the growth of cancer cells through the induction of apoptosis, or programmed cell death.
Biochemical and Physiological Effects:
N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea has been shown to have various biochemical and physiological effects. It has been shown to inhibit the activity of various enzymes, including tyrosine kinase and topoisomerase II. Additionally, it has been shown to induce oxidative stress in cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea in lab experiments is its potential as an antitumor agent. It has been shown to have activity against various cancer cell lines, making it a promising candidate for further study. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for the study of N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea. One area of interest is its potential as a therapeutic agent for cancer treatment. Further studies are needed to determine its efficacy and safety in vivo. Additionally, the compound's potential as an antifungal agent warrants further investigation. Finally, the mechanism of action of N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea requires further study to fully understand its potential applications.
Scientific Research Applications
N-(4-nitrophenyl)-N'-[4-(1-piperidinylcarbonyl)phenyl]thiourea has been studied extensively for its potential applications in scientific research. It has been shown to have antitumor activity in various cancer cell lines, including breast, lung, and prostate cancer. Additionally, it has been studied for its potential as an antifungal agent.
properties
IUPAC Name |
1-(4-nitrophenyl)-3-[4-(piperidine-1-carbonyl)phenyl]thiourea | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N4O3S/c24-18(22-12-2-1-3-13-22)14-4-6-15(7-5-14)20-19(27)21-16-8-10-17(11-9-16)23(25)26/h4-11H,1-3,12-13H2,(H2,20,21,27) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJVQTBRLFOOABA-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C(=O)C2=CC=C(C=C2)NC(=S)NC3=CC=C(C=C3)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
384.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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